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Compound of Interest

Compound Name: 6-Fluoro-12-nitrochrysene

Cat. No.: B15375457 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of data on the

in vivo and in vitro effects of 6-Fluoro-12-nitrochrysene, preventing a direct comparative

analysis as requested.

While research exists for the related compound, 6-nitrochrysene, no specific studies detailing

the biological activity, cytotoxicity, or genotoxicity of its fluorinated counterpart, 6-Fluoro-12-
nitrochrysene, could be identified. The introduction of a fluorine atom to a molecule can

significantly alter its metabolic fate, receptor interactions, and overall toxicological profile.

Therefore, extrapolating data from 6-nitrochrysene to 6-Fluoro-12-nitrochrysene would be

scientifically unsound.

The available body of research on 6-nitrochrysene indicates that it is a potent mammary

carcinogen in rats and induces DNA damage in both rodent and human tissues.[1] Studies

have explored its metabolic activation and its effects on cell cycle regulation in various cell

lines.[1] However, the absence of parallel studies on 6-Fluoro-12-nitrochrysene means that a

comparative guide detailing its performance against alternatives, supported by experimental

data, cannot be constructed at this time.

Researchers, scientists, and drug development professionals interested in the biological effects

of this specific compound should be aware that foundational research, including initial in vitro

screening and subsequent in vivo studies, appears to be absent from the public record.

Therefore, any investigation into 6-Fluoro-12-nitrochrysene would represent a novel area of

inquiry.
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Until such studies are conducted and published, it is not possible to provide the requested data

presentation, experimental protocols, or visualizations comparing the in vivo and in vitro effects

of 6-Fluoro-12-nitrochrysene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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